Cas no 1805250-27-4 (Ethyl 2-(aminomethyl)-4-bromo-3-(difluoromethyl)pyridine-5-carboxylate)

• Product Name: Ethyl 2-(aminomethyl)-4-bromo-3-(difluoromethyl)pyridine-5-carboxylate
• CAS No: 1805250-27-4
• MF: C₁₀H₁₁BrF₂N₂O₂
• MW: 309.107348680496
• CID: 4865515
• Update Time: 2025-06-15

Ethyl 2-(aminomethyl)-4-bromo-3-(difluoromethyl)pyridine-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-(aminomethyl)-4-bromo-3-(difluoromethyl)pyridine-5-carboxylate

• Inchi： 1S/C10H11BrF2N2O2/c1-2-17-10(16)5-4-15-6(3-14)7(8(5)11)9(12)13/h4,9H,2-3,14H2,1H3
• InChI Key： ITBVZXNSTZKMPH-UHFFFAOYSA-N
• SMILES： BrC1C(C(=O)OCC)=CN=C(CN)C=1C(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 269
• XLogP3: 1.3
• Topological Polar Surface Area: 65.2

Additional information on Ethyl 2-(aminomethyl)-4-bromo-3-(difluoromethyl)pyridine-5-carboxylate

Research Brief on Ethyl 2-(aminomethyl)-4-bromo-3-(difluoromethyl)pyridine-5-carboxylate (CAS: 1805250-27-4)

Ethyl 2-(aminomethyl)-4-bromo-3-(difluoromethyl)pyridine-5-carboxylate (CAS: 1805250-27-4) has recently emerged as a compound of significant interest in the field of chemical biology and medicinal chemistry. This pyridine derivative, characterized by its unique functional groups, is being explored for its potential applications in drug discovery and development. The presence of bromo and difluoromethyl substituents, along with the aminomethyl and ester functionalities, makes this compound a versatile intermediate for the synthesis of biologically active molecules.

Recent studies have focused on the synthetic routes and optimization of Ethyl 2-(aminomethyl)-4-bromo-3-(difluoromethyl)pyridine-5-carboxylate. Researchers have developed efficient methodologies to achieve high yields and purity, which are critical for its application in pharmaceutical research. The compound's structural features suggest its potential utility in the design of enzyme inhibitors, particularly those targeting kinases and other key regulatory proteins involved in disease pathways.

In vitro and in vivo evaluations of derivatives synthesized from this compound have shown promising biological activities. For instance, some derivatives have demonstrated inhibitory effects on specific cancer cell lines, highlighting their potential as anticancer agents. Additionally, the difluoromethyl group is known to enhance metabolic stability and bioavailability, making this compound a valuable scaffold for further drug development.

The mechanism of action of Ethyl 2-(aminomethyl)-4-bromo-3-(difluoromethyl)pyridine-5-carboxylate and its derivatives is currently under investigation. Preliminary data suggest that these compounds may interact with key cellular targets, modulating signaling pathways that are dysregulated in various diseases. Further studies are needed to elucidate the precise molecular interactions and optimize the pharmacological properties of these compounds.

In conclusion, Ethyl 2-(aminomethyl)-4-bromo-3-(difluoromethyl)pyridine-5-carboxylate represents a promising candidate for the development of novel therapeutic agents. Its unique chemical structure and demonstrated biological activities warrant continued research to fully exploit its potential in medicinal chemistry. Future studies should focus on expanding the scope of its applications, improving synthetic methodologies, and conducting comprehensive preclinical evaluations.